Cas no 22316-24-1 (1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 1-methyl-5-phenyl-)

• Product Name: 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 1-methyl-5-phenyl-
• CAS No: 22316-24-1
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 1412277
• PubChem ID: 14697657
• Update Time: 2025-04-20

1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 1-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 1-methyl-5-phenyl-
• Deschloro Clobazam
• 1-methyl-5-phenyl-1,5-benzodiazepine-2,4-dione
• 7Q5N4K3YV9
• DTXSID10563131
• 1-methyl-5-phenyl-1H-1,5-benzodiazepine-2,4-(3H, 5H)-dione
• Deschloroclobazam
• Deschloro Clobozam
• 1-phenyl 5-methyl 1,2,4,5-tetrahydro 2,4-dioxo 3H-1,5-benzodiazepine
• NZZYMDHMGHIKLN-UHFFFAOYSA-N
• 22316-24-1
• 1-Methyl-5-phenyl-1H-1,5-benzodiazepine-2,4(3H,5H)-dione
• CLOBAZAM IMPURITY B [EP IMPURITY]
• AKOS030254963
• 1-Methyl-5-phenyl-1H-1,5-benzodiazepine-2,4(3H,5H)-dione; Clobazam Imp. B (EP)
• SCHEMBL11559256

• Inchi： 1S/C16H14N2O2/c1-17-13-9-5-6-10-14(13)18(16(20)11-15(17)19)12-7-3-2-4-8-12/h2-10H,11H2,1H3
• InChI Key： NZZYMDHMGHIKLN-UHFFFAOYSA-N
• SMILES： O=C1CC(N(C)C2C=CC=CC=2N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 266.10562
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62